Cas no 405230-93-5 (2-Chloro-5-fluoropyridine-3,4-diamine)

2-Chloro-5-fluoropyridine-3,4-diamine is a fluorinated and chlorinated pyridine derivative with a diamine substitution pattern at the 3- and 4-positions. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective functionalization for further derivatization. The diamine moiety offers additional sites for modification, making it valuable in constructing complex molecular architectures. Its stability under standard conditions and compatibility with common organic reactions contribute to its utility in medicinal chemistry and material science applications. The compound is typically handled under inert conditions to preserve its reactivity.
2-Chloro-5-fluoropyridine-3,4-diamine structure
405230-93-5 structure
Product Name:2-Chloro-5-fluoropyridine-3,4-diamine
CAS No:405230-93-5
MF:C5H5ClFN3
MW:161.564702749252
MDL:MFCD18261567
CID:828976
PubChem ID:22284032
Update Time:2025-10-28

2-Chloro-5-fluoropyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-fluoropyridine-3,4-diamine
    • 2-CHLORO-5-FLUORO-3,4-PYRIDINEDIAMINE
    • 3,4-Pyridinediamine,2-chloro-5-fluoro-
    • 2-CHLORO-3,4-DIAMINO-5-FLUOROPYRIDINE
    • FCH1179071
    • 3,4-Pyridinediamine, 2-chloro-5-fluoro-
    • AX8218298
    • ST2404343
    • AB0024767
    • W6104
    • A23612
    • 230C935
    • DB-355838
    • DS-16969
    • AC-27212
    • SCHEMBL2371837
    • AKOS015919602
    • DTXSID80624364
    • CS-0005565
    • 405230-93-5
    • MFCD18261567
    • SB52545
    • MDL: MFCD18261567
    • Inchi: 1S/C5H5ClFN3/c6-5-4(9)3(8)2(7)1-10-5/h1H,9H2,(H2,8,10)
    • InChI Key: PSULFTVHYISNAH-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CN=1)F)N)N

Computed Properties

  • Exact Mass: 161.01600
  • Monoisotopic Mass: 161.0156030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.562
  • PSA: 64.93000
  • LogP: 2.20090

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2-Chloro-5-fluoropyridine-3,4-diamine Production Method

Additional information on 2-Chloro-5-fluoropyridine-3,4-diamine

Comprehensive Overview of 2-Chloro-5-fluoropyridine-3,4-diamine (CAS No. 405230-93-5)

2-Chloro-5-fluoropyridine-3,4-diamine (CAS No. 405230-93-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoropyridine derivative is characterized by its unique molecular structure, featuring both chloro and fluoro substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Chloro-5-fluoropyridine-3,4-diamine synthesis" or "CAS 405230-93-5 applications", reflecting its growing importance in drug discovery and material science.

The compound’s pyridine core is a cornerstone in modern organic chemistry, often serving as a building block for more complex molecules. Its diamine functionality allows for versatile modifications, making it a valuable intermediate in the development of active pharmaceutical ingredients (APIs). Recent trends indicate heightened interest in fluorinated pyridines due to their enhanced metabolic stability and bioavailability, aligning with the demand for more efficient therapeutic agents. Searches for "fluoropyridine derivatives in drug design" or "chloro-fluoro pyridine uses" underscore this relevance.

In agrochemical applications, 2-Chloro-5-fluoropyridine-3,4-diamine is explored for its potential in creating novel pesticides and herbicides. The combination of halogen atoms in its structure contributes to its ability to interact with biological targets, a feature highly sought after in crop protection research. Queries such as "halogenated pyridines in agriculture" or "CAS 405230-93-5 agrochemical role" highlight its dual utility across industries.

From a synthetic perspective, the compound’s reactivity under palladium-catalyzed cross-coupling conditions has been widely studied. This property enables the construction of diverse biaryl systems, a key step in manufacturing advanced materials and pharmaceuticals. The rise of green chemistry has also spurred investigations into sustainable synthesis routes for 2-Chloro-5-fluoropyridine-3,4-diamine, with searches like "eco-friendly pyridine synthesis" gaining traction.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 405230-93-5, ensuring high purity for research and industrial use. The compound’s solubility profile and stability under various conditions are frequently discussed topics, addressing practical challenges in handling and storage. Popular search terms like "pyridine diamine stability" or "405230-93-5 analytical methods" reflect these concerns.

In conclusion, 2-Chloro-5-fluoropyridine-3,4-diamine (CAS No. 405230-93-5) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and adaptability continue to inspire innovation, making it a subject of ongoing research and commercial interest. By addressing common queries and aligning with contemporary trends, this overview aims to serve as a reliable resource for professionals navigating the complexities of halogenated pyridine chemistry.

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